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Compound of Interest

Compound Name: enomelanin

Cat. No.: B560753 Get Quote

Initial searches for "enomelanin" did not yield information on a chemical compound with that

name. It is highly probable that this term is a typographical error and the intended subject is

eumelanin, the most abundant type of melanin pigment found in humans and animals.[1][2][3]

[4] Eumelanin is responsible for brown and black pigmentation in hair, skin, and eyes.[2][3][4][5]

This document provides safety and disposal information for eumelanin.

Proper Disposal Procedures for Eumelanin
Eumelanin is not classified as a hazardous substance.[6] However, proper laboratory practices

should be followed for its disposal to ensure safety and minimize environmental impact. The

following procedures are based on information from safety data sheets (SDS) and general

laboratory waste guidelines.

Step-by-Step Disposal Plan:
Personal Protective Equipment (PPE): Before handling eumelanin powder, ensure you are

wearing appropriate PPE, including:

Eye shields or safety glasses[6][7]

Gloves[6][7]

A type N95 (US) respirator or equivalent, particularly when handling the powder to avoid

dust formation and inhalation.[6][7]
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Containment of Spills: In case of a spill, avoid creating dust.[6][8] Gently sweep up the solid

material and shovel it into a suitable, clearly labeled container for disposal.[6]

Waste Collection:

Collect waste eumelanin, including contaminated materials (e.g., weighing paper, gloves),

in a designated and properly labeled waste container.

The container should be kept tightly closed and stored in a dry, well-ventilated area.[6][8]

Disposal Route:

While eumelanin is not listed as a hazardous waste, it should not be released into the

environment.[6]

For final disposal, follow your institution's and local regulations for non-hazardous solid

waste. This may involve disposal through a licensed waste management contractor.

Do not dispose of solid eumelanin down the drain. While some biological liquid waste can

be disposed of in the sanitary sewer after decontamination, this is not appropriate for solid

materials like eumelanin powder.[9]

Documentation: Maintain records of your waste disposal procedures in accordance with your

laboratory's safety protocols and any local regulations.

Chemical and Physical Properties of Eumelanin
The following table summarizes the available data on the properties of eumelanin. It is

important to note that melanin is a complex polymer, and its exact properties can vary.[1][10]
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Property Value

Appearance Brown to black solid powder[7][8]

Molecular Formula

Often represented as (C8H5NO2)n or similar,

but as a complex polymer, it does not have a

single, definitive molecular formula.[1][8]

PubChem provides an example structure with

the formula C23H20N4O8S2, which represents

a possible monomer unit.[11]

Solubility

Generally insoluble in water and organic

solvents. Soluble in alkaline solutions.[1][12] A

cited solubility in hydrogen peroxide is 1 mg/mL,

resulting in a dark brown solution.[7]

Storage Temperature

Recommended storage at -20°C.[7] Can also be

stored at room temperature in a dry, well-

ventilated place.[6]

Stability Stable under normal conditions.[8]

Hazard Classification Not classified as a hazardous substance.[6]

Combustibility Classified as a combustible solid.[7]

Eumelanin Biosynthesis Pathway (Melanogenesis)
The following diagram illustrates a simplified pathway for the synthesis of eumelanin, a process

known as melanogenesis. This process occurs within specialized cells called melanocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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